Cas no 2229032-70-4 (4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine)
4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine
- [4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine
- EN300-1959956
- 2229032-70-4
-
- Inchi: 1S/C14H18F3N/c1-10-11(3-2-4-12(10)15)13(9-18)5-7-14(16,17)8-6-13/h2-4H,5-9,18H2,1H3
- InChI Key: NIVOSLWYIKJGJG-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=CC=C(C=2C)F)(CN)CC1)F
Computed Properties
- Exact Mass: 257.13913406g/mol
- Monoisotopic Mass: 257.13913406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959956-1g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-5g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 5g |
$4349.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-10g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 10g |
$6450.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-0.05g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-0.1g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-0.25g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-0.5g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-1.0g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1959956-2.5g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1959956-5.0g |
[4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexyl]methanamine |
2229032-70-4 | 5g |
$4349.0 | 2023-05-31 |
4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine
Comprehensive Overview of 4,4-Difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine (CAS No. 2229032-70-4)
4,4-Difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine (CAS No. 2229032-70-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms and a cyclohexylmethanamine backbone makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate or building block for synthesizing more complex molecules.
In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for drug design. 4,4-Difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine aligns with this trend, as its fluorine substituents can improve binding affinity and bioavailability. This compound is often explored in the context of central nervous system (CNS) therapeutics and enzyme inhibition studies, where fluorine plays a pivotal role in modulating biological activity.
One of the most frequently searched questions related to this compound is: "What are the applications of 4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine in drug development?" The answer lies in its versatility. The compound's rigid cyclohexane ring and fluorine atoms make it suitable for targeting specific protein pockets, particularly in G-protein-coupled receptors (GPCRs) and kinase inhibitors. Its potential as a precursor for antipsychotic or antidepressant drugs is also under investigation, reflecting the growing interest in mental health therapeutics.
Another hot topic is the synthetic routes for CAS No. 2229032-70-4. Organic chemists are optimizing methods to produce this compound efficiently, with a focus on green chemistry principles and catalytic fluorination. Recent advancements in flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more accessible for industrial-scale production. These innovations address the rising demand for sustainable and cost-effective synthetic strategies.
The compound's physicochemical properties, such as solubility, stability, and partition coefficient, are also critical for formulation scientists. 4,4-Difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine exhibits moderate lipophilicity, which can be tailored further for specific delivery systems, such as lipid-based nanoparticles or prodrug approaches. This adaptability makes it a valuable asset in precision medicine and targeted drug delivery research.
In the agrochemical sector, fluorinated compounds like CAS No. 2229032-70-4 are explored for their potential as pesticide intermediates. The fluorine atoms can enhance the compound's resistance to degradation, prolonging its efficacy in crop protection. This aligns with the global push for sustainable agriculture and reduced environmental impact, as fluorine-containing agrochemicals often require lower application rates.
Safety and regulatory compliance are also key concerns for researchers working with 4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Regulatory agencies emphasize the importance of lifecycle assessment (LCA) and risk mitigation strategies for fluorinated compounds, given their persistence in the environment.
In summary, 4,4-Difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine (CAS No. 2229032-70-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorine-rich structure and adaptability make it a subject of ongoing research, particularly in drug discovery and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
2229032-70-4 (4,4-difluoro-1-(3-fluoro-2-methylphenyl)cyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)